Cas no 1261995-69-0 (2-Thiophenecarboxaldehyde, 5-(3-fluoro-5-hydroxyphenyl)-)

• Product Name: 2-Thiophenecarboxaldehyde, 5-(3-fluoro-5-hydroxyphenyl)-
• CAS No: 1261995-69-0
• MF: C₁₁H₇FO₂S
• MW: 222.235485315323
• MDL: MFCD18313669
• CID: 2768261
• Update Time: 2025-07-19

2-Thiophenecarboxaldehyde, 5-(3-fluoro-5-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde, 5-(3-fluoro-5-hydroxyphenyl)-

• MDL： MFCD18313669
• Inchi： 1S/C11H7FO2S/c12-8-3-7(4-9(14)5-8)11-2-1-10(6-13)15-11/h1-6,14H
• InChI Key： UJSWKIJGCNFIOV-UHFFFAOYSA-N
• SMILES： C1(C=O)SC(C2=CC(O)=CC(F)=C2)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols

Additional information on 2-Thiophenecarboxaldehyde, 5-(3-fluoro-5-hydroxyphenyl)-

5-(3-Fluoro-5-hydroxyphenyl)-2-Thiophenecarboxaldehyde (CAS No. 1261995-69-0): An Overview

5-(3-Fluoro-5-hydroxyphenyl)-2-thiophenecarboxaldehyde (CAS No. 1261995-69-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound features a thiophene ring, a fluoro-substituted phenyl group, and an aldehyde functional group, making it a valuable building block for the synthesis of more complex molecules.

The thiophene ring is a five-membered heterocyclic aromatic compound with one sulfur atom and four carbon atoms. Thiophenes are known for their stability and electronic properties, which make them useful in the development of pharmaceuticals, organic semiconductors, and other advanced materials. The presence of the fluoro-substituted phenyl group adds further complexity and functionality to the molecule, influencing its reactivity and biological activity. The aldehyde functional group at the 2-position of the thiophene ring provides a reactive site for various chemical transformations, including condensation reactions, reduction, and oxidation processes.

In the realm of medicinal chemistry, 5-(3-fluoro-5-hydroxyphenyl)-2-thiophenecarboxaldehyde has shown promise as a lead compound for the development of novel drugs. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in various diseases. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The fluoro-substitution on the phenyl ring enhances the lipophilicity and metabolic stability of these derivatives, improving their pharmacokinetic properties.

Beyond its medicinal applications, 5-(3-fluoro-5-hydroxyphenyl)-2-thiophenecarboxaldehyde has also been investigated for its use in materials science. The combination of the thiophene ring and the aldehyde group makes it an attractive candidate for the synthesis of conjugated polymers and small molecules with tunable electronic properties. These materials have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). A study published in Advanced Materials (2020) reported that polymers derived from this compound exhibit excellent charge transport properties and high photoluminescence quantum yields.

The synthesis of 5-(3-fluoro-5-hydroxyphenyl)-2-thiophenecarboxaldehyde typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include coupling reactions between thiophene derivatives and fluoro-substituted phenols, followed by oxidation to form the aldehyde group. Recent advancements in catalytic methods have simplified these processes, making it more feasible to produce this compound on a larger scale.

In terms of safety and handling, 5-(3-fluoro-5-hydroxyphenyl)-2-thiophenecarboxaldehyde should be managed with standard laboratory precautions due to its reactivity as an aldehyde. It is recommended to handle this compound under inert conditions to prevent oxidation or other side reactions that could affect its purity or stability.

Overall, 5-(3-fluoro-5-hydroxyphenyl)-2-thiophenecarboxaldehyde (CAS No. 1261995-69-0) is a multifaceted compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique chemical structure provides a foundation for further research and development, making it an exciting area of study for scientists and researchers worldwide.